Cas no 17178-58-4 (Thiazylchloride)
Thiazylchloride structure
Product Name:Thiazylchloride
Thiazylchloride Chemical and Physical Properties
Names and Identifiers
-
- Thiazyl chloride
- Thionitrosyl chloride
- chlorosulfinyl nitrile
- SNCl
- FWVIYFTZAHMHIO-UHFFFAOYSA-N
- 17178-58-4
- AKOS015914077
- Thiazylchloride
- Thionitrosylchloride
- DTXSID70938043
- azanylidyne(chloro)-lambda4-sulfane
- Q15633279
-
- Inchi： 1S/ClNS/c1-3-2
- InChI Key： FWVIYFTZAHMHIO-UHFFFAOYSA-N
- SMILES： ClS#N
Computed Properties
- Exact Mass: 80.94400
- Monoisotopic Mass: 80.943997
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 3
- Rotatable Bond Count: 0
- Complexity: 31.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.8
Experimental Properties
- Density: 1.57
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.564
- PSA: 23.79000
- LogP: 1.35278
Thiazylchloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T221865-10mg |
Thiazylchloride |
17178-58-4 | 10mg |
$ 205.00 | 2022-06-03 | ||
| TRC | T221865-25mg |
Thiazylchloride |
17178-58-4 | 25mg |
$ 415.00 | 2022-06-03 | ||
| TRC | T221865-50mg |
Thiazylchloride |
17178-58-4 | 50mg |
$ 660.00 | 2022-06-03 |
Thiazylchloride Related Literature
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1. Ultraviolet photoelectron spectra of thiazyl chlorideR. L. DeKock,M. A. Shehfeh,D. R. Lloyd,P. J. Roberts J. Chem. Soc. Faraday Trans. 2 1976 72 807
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2. Ultraviolet photoelectron spectra of thiazyl chlorideR. L. DeKock,M. A. Shehfeh,D. R. Lloyd,P. J. Roberts J. Chem. Soc. Faraday Trans. 2 1976 72 807
-
Jér?ome Guillard,Otto Meth-Cohn,Charles W. Rees,Andrew J. P. White,David J. Williams Chem. Commun. 2002 232
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4. One-step synthesis of 5-acylisothiazoles from furansJér?me Guillard,Christelle Lamazzi,Otto Meth-Cohn,Charles W. Rees,Andrew J. P. White,David J. Williams J. Chem. Soc. Perkin Trans. 1 2001 1304
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5. One-step synthesis of 5-acylisothiazoles from furansJér?me Guillard,Christelle Lamazzi,Otto Meth-Cohn,Charles W. Rees,Andrew J. P. White,David J. Williams J. Chem. Soc. Perkin Trans. 1 2001 1304
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